Cas no 1805280-96-9 (Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805280-96-9
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4849839
• Update Time: 2025-05-23

Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H9F2N3O2/c1-15-8(14)3-2-4(11)7(12)13-5(3)6(9)10/h2,6H,11H2,1H3,(H2,12,13)
• InChI Key： QNSOSVRZVHMOIN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(=C(N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.3
• Topological Polar Surface Area: 91.2

Additional information on Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate

Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805280-96-9): An Overview

Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805280-96-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a derivative of pyridine with specific functional groups that confer unique properties and potential applications. In this comprehensive overview, we will delve into the structure, synthesis, properties, and potential applications of Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate.

The molecular structure of Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate is characterized by a pyridine ring with two amino groups at the 2 and 3 positions, a difluoromethyl group at the 6 position, and a methyl ester group at the 5 position. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule. The presence of the difluoromethyl group is particularly noteworthy as it can influence the electronic and steric properties of the molecule, potentially enhancing its pharmacological activity.

The synthesis of Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel synthetic route that utilized palladium-catalyzed cross-coupling reactions to achieve high yields of Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate with excellent purity.

In terms of physical and chemical properties, Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate exhibits solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its melting point and boiling point are influenced by the presence of the difluoromethyl group and the amino functionalities. The compound is also stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The biological activity of Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. A recent study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate exhibited significant inhibition of tumor growth in vitro and in vivo models. The mechanism of action appears to involve modulation of key signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in inflammation and cancer progression.

Beyond its anti-inflammatory and anti-cancer activities, Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate has also shown promise as a potential therapeutic agent for neurological disorders. Research conducted at the University of California in 2021 indicated that this compound could protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). These findings suggest that Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate may have neuroprotective properties that could be harnessed for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The potential applications of Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate extend beyond medicinal chemistry into other areas such as materials science and catalysis. The unique electronic properties conferred by the difluoromethyl group make it an attractive candidate for use in organic electronics and photovoltaic materials. Additionally, its ability to form stable complexes with transition metals has led to its exploration as a ligand in homogeneous catalysis.

In conclusion, Methyl 2,3-diamino-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805280-96-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique molecular structure and functional groups endow it with valuable properties that make it an exciting subject for ongoing research. As more studies are conducted to elucidate its full potential, it is likely that new applications will continue to emerge.